Cas no 10147-04-3 (Propanediamide,2-(4-quinolinyl)-)

Propanediamide,2-(4-quinolinyl)- structure
10147-04-3 structure
Product name:Propanediamide,2-(4-quinolinyl)-
CAS No:10147-04-3
MF:C12H11N3O2
MW:229.234642267227
CID:197883
PubChem ID:286346

Propanediamide,2-(4-quinolinyl)- Chemical and Physical Properties

Names and Identifiers

    • Propanediamide,2-(4-quinolinyl)-
    • 2-quinolin-4-ylpropanediamide
    • 2-(quinolin-4-yl)propanediamide
    • 2-quinolin-4-yl-malonamide
    • 4-Quinolinemalonamide
    • AC1Q5IT1
    • AR-1C9876
    • CTK3J9820
    • NSC144426
    • 10147-04-3
    • NSC-144426
    • DTXSID70301571
    • Inchi: InChI=1S/C12H11N3O2/c13-11(16)10(12(14)17)8-5-6-15-9-4-2-1-3-7(8)9/h1-6,10H,(H2,13,16)(H2,14,17)
    • InChI Key: SLILCKWNUBMXTN-UHFFFAOYSA-N
    • SMILES: N1C2C(=CC=CC=2)C(C(C(N)=O)C(N)=O)=CC=1

Computed Properties

  • Exact Mass: 229.08523
  • Monoisotopic Mass: 229.085126602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 305
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 99.1Ų
  • XLogP3: 0.2

Experimental Properties

  • PSA: 99.07
  • LogP: 1.68960

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